Cas no 62595-80-6 (1,2,4-Benzotriazine, 3-ethyl-)

• Product Name: 1,2,4-Benzotriazine, 3-ethyl-
• CAS No: 62595-80-6
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 438728
• PubChem ID: 10725640
• Update Time: 2025-04-19

1,2,4-Benzotriazine, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine, 3-ethyl-
• 3-ethyl-1,2,4-benzotriazine
• 62595-80-6
• SCHEMBL2600115
• DTXSID60443939
• TQP0583
• 3-ethylbenzo[e][1,2,4]triazine
• AKOS006372499

• Inchi： 1S/C9H9N3/c1-2-9-10-7-5-3-4-6-8(7)11-12-9/h3-6H,2H2,1H3
• InChI Key： JUQCTCBOBIAOGL-UHFFFAOYSA-N
• SMILES： N1C(CC)=NN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 159.07977
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67